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Compound of Interest

Compound Name: 3-Amino-1-methylcyclobutan-1-ol

Cat. No.: B596212

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides crucial safety and logistical information
for 3-Amino-1-methylcyclobutan-1-ol, including its hydrochloride salt, to ensure safe
laboratory practices.

Chemical Identification:

Property Value

IUPAC Name 3-amino-1-methylcyclobutan-1-ol[1]
Molecular Formula CsH11NOJ[1]

Molecular Weight 101.15 g/mol [1]

CAS Number 1363381-26-3[1]

Note: The hydrochloride salt (CsH12CINO, MW: 137.61 g/mol ) is also common.[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

According to safety data, 3-Amino-1-methylcyclobutan-1-ol and its hydrochloride salt are
classified with the following hazards:
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e Causes skin irritation (H315)[2]

o Causes serious eye irritation (H319)[2]

e May cause respiratory irritation (H335)[2]

To mitigate these risks, the following personal protective equipment is essential.

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/trans-3-Amino-1-methylcyclobutanol-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/trans-3-Amino-1-methylcyclobutanol-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/trans-3-Amino-1-methylcyclobutanol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications and
Remarks

Eye/Face Protection

Safety goggles with side

protection or a face shield.

Must meet EN 166 (EU) or
ANSI z87.1 (US) standards.
Tightly sealing safety goggles

are recommended.[4][5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab

coat.

Nitrile gloves are a good
choice for incidental contact.[6]
For prolonged contact or
handling larger quantities,
consult the glove
manufacturer's compatibility
chart.[7] An acid-resistant
apron should be considered for

handling corrosive liquids.[7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate or
for nuisance exposures, a P95
(US) or P1 (EU EN 143)
particle respirator may be
used. For higher-level
protection, use type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[8] Respirators must
be tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[8]

Body Protection

Standard laboratory coat, long

pants, and closed-toe shoes.

Wear appropriate protective
clothing to prevent skin

exposure.[4]

Operational and Disposal Plans

Handling and Storage:
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Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing dust, vapors, mist, or gas.[8]

Use only in a well-ventilated area, preferably in a chemical fume hood.[9]
Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Store in a sealed, dry place.[8]

First Aid Measures:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[8]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if
irritation occurs.[8]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[8]

Spill and Disposal Procedures:

Spills: Evacuate personnel to safe areas. Wear appropriate PPE. Avoid dust formation.
Sweep up and shovel the material. Keep it in suitable, closed containers for disposal. Do not
let the product enter drains.[8]

Disposal: Dispose of this material as hazardous waste. Offer surplus and non-recyclable
solutions to a licensed disposal company. Burn in a chemical incinerator equipped with an
afterburner and scrubber.[8] Contaminated packaging should be disposed of as an unused
product.[8]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for handling 3-Amino-1-
methylcyclobutan-1-ol in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Amino-1-methylcyclobutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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